2-(4-chlorophenyl)-N-(3-(4-(dimethylamino)phenyl)propyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[3-[4-(dimethylamino)phenyl]propyl]acetamide
• InChI: InChI=1S/C19H23ClN2O/c1-22(2)18-11-7-15(8-12-18)4-3-13-21-19(23)14-16-5-9-17(20)10-6-16/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)
• InChI Key: HUMAQMVOTDULII-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCCNC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C19H23ClN2O
• Molecular Weight: 330.8 g/mol

Description

2-(4-chlorophenyl)-N-(3-(4-(dimethylamino)phenyl)propyl)acetamide, also known as CEP-32237, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

• A comprehensive review was provided on the biological effects of acetamide, formamide, and their mono and dimethyl derivatives. This study updated the toxicological profile of these chemicals, indicating their commercial importance and the significant addition to our understanding of the biological consequences of exposure. It highlighted the variability in biological responses among these chemicals based on their biology and usage (Kennedy, 2001).

Environmental Toxicology of Chlorophenols

• Research assessed the impact of chlorophenols (including 2-chlorophenol and 4-chlorophenol) on the aquatic environment. The review found that while chlorophenols generally exert moderate toxic effects on mammalian and aquatic life, long-term exposure to compounds like 2,4-dichlorophenol could lead to considerable toxicity in fish. This suggests potential environmental concerns associated with chlorophenol compounds, which may share structural similarities with 2-(4-chlorophenyl)-N-(3-(4-(dimethylamino)phenyl)propyl)acetamide (Krijgsheld & Gen, 1986).

Toxicity and Environmental Persistence

• Another study focused on the environmental protection by adsorptive elimination of acetaminophen from water, showcasing the efforts to mitigate water pollution by pharmaceutical compounds. This review discussed recent progress on adsorption techniques, highlighting the significance of understanding the environmental behavior and remediation strategies for acetamide derivatives (Igwegbe et al., 2021).

Impact on Human and Ecosystems

• The potential impact of the herbicide 2,4-dichlorophenoxyacetic acid (2,4-D) on humans and ecosystems was reviewed, shedding light on the widespread environmental distribution of such compounds and their toxic effects. This review underscores the importance of understanding the environmental fate, behavior, and eco-toxicological effects of chlorophenyl-based herbicides, which may offer parallels to the study of related chlorophenyl and acetamide compounds (Islam et al., 2017).